Cas no 249648-08-6 (3,4-Difluoro-D-Phenylalanine)

• Product Name: 3,4-Difluoro-D-Phenylalanine
• CAS No: 249648-08-6
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• MDL: MFCD01631986
• CID: 253371
• PubChem ID: 716298
• Update Time: 2025-09-23

3,4-Difluoro-D-Phenylalanine Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-D-Phenylalanine
• D-3,4-Difluorophe
• D-3,4-Difluorophenylalanine
• D-Phenylalanine,3,4-difluoro-
• D-Phenylalanine,3,4-difluoro
• DTXSID10351994
• AKOS012010220
• (2R)-2-amino-3-(3,4-difluorophenyl)propanoic acid
• 249648-08-6
• H-D-Phe(3,4-DiF)-OH
• SCHEMBL1613644
• AC-27721
• (R)-2-Amino-3-(3,4-difluorophenyl)propanoic acid
• MFCD01631986
• AM82095
• AS-40807
• 3,4-Difluoro-D-phenylalanine (H-D-Phe(3,4-diF)-OH)
• AC-9906
• 3,4-Difluoro-d-phenylalanine, AldrichCPR
• D-Phenylalanine, 3,4-difluoro-
• CS-0433523
• DB-038267

• MDL： MFCD01631986
• Inchi： 1S/C9H9F2NO2/c10-6-2-1-5(3-7(6)11)4-8(12)9(13)14/h1-3,8H,4,12H2,(H,13,14)/t8-/m1/s1
• InChI Key： PRAWYXDDKCVZTL-MRVPVSSYSA-N
• SMILES： FC1=C(C=CC(=C1)C[C@H](C(=O)O)N)F

Computed Properties

• Exact Mass: 201.06000
• Monoisotopic Mass: 201.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.8
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Density: 1.379
• Boiling Point: 311.9°C at 760 mmHg
• Flash Point: 142.5°C
• Refractive Index: 1.536
• PSA: 63.32000
• LogP: 1.61950

3,4-Difluoro-D-Phenylalanine Security Information

• Storage Condition：Store at 0-5 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,4-Difluoro-D-Phenylalanine

Recent Advances in the Study of 3,4-Difluoro-D-Phenylalanine (CAS: 249648-08-6) in Chemical Biology and Pharmaceutical Research

3,4-Difluoro-D-Phenylalanine (CAS: 249648-08-6) is a fluorinated amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and biochemical properties. Recent studies have explored its potential applications in drug development, enzyme inhibition, and as a probe for studying protein-protein interactions. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and therapeutic implications.

A key area of interest is the role of 3,4-Difluoro-D-Phenylalanine in modulating enzyme activity. Fluorination at the 3 and 4 positions of the phenyl ring enhances the compound's metabolic stability and binding affinity to target proteins. Recent work published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as an inhibitor of tyrosine hydroxylase, an enzyme implicated in neurodegenerative diseases. The study utilized X-ray crystallography to reveal the precise binding interactions, providing a structural basis for further optimization.

In addition to its enzyme inhibitory properties, 3,4-Difluoro-D-Phenylalanine has been investigated for its utility in positron emission tomography (PET) imaging. A 2023 study in *ACS Chemical Biology* reported the synthesis of a fluorine-18 labeled analog, enabling non-invasive tracking of amino acid transporters in vivo. This advancement holds promise for diagnosing and monitoring cancers characterized by altered amino acid metabolism, such as glioblastoma and pancreatic adenocarcinoma.

The synthetic accessibility of 3,4-Difluoro-D-Phenylalanine has also been a focus of recent research. A novel asymmetric synthesis route, published in *Organic Letters*, achieved high enantiomeric purity (>99% ee) using a chiral palladium catalyst. This method addresses previous challenges in scalability and cost, paving the way for broader application in preclinical studies. Furthermore, computational studies have predicted additional bioactive conformations, suggesting unexplored therapeutic targets.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 3,4-Difluoro-D-Phenylalanine-derived compounds. A 2024 review in *Drug Discovery Today* emphasized the need for improved blood-brain barrier penetration in CNS applications. Ongoing research is exploring prodrug strategies and nanoparticle delivery systems to overcome these limitations. Collaborative efforts between academic and industrial researchers are expected to accelerate translational progress in the coming years.

In conclusion, 3,4-Difluoro-D-Phenylalanine (CAS: 249648-08-6) represents a versatile scaffold with demonstrated potential across multiple therapeutic areas. The convergence of structural biology, synthetic chemistry, and imaging technologies continues to unlock new applications for this compound. Future research directions may include combination therapies with existing drugs and expansion into antimicrobial applications, as suggested by preliminary data on bacterial enzyme inhibition.